6-cyclopropyl-3-(2-oxo-2-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 6-cyclopropyl-3-[2-oxo-2-[3-(pyrimidin-2-ylamino)azetidin-1-yl]ethyl]pyrimidin-4-one
• InChI: InChI=1S/C16H18N6O2/c23-14-6-13(11-2-3-11)19-10-22(14)9-15(24)21-7-12(8-21)20-16-17-4-1-5-18-16/h1,4-6,10-12H,2-3,7-9H2,(H,17,18,20)
• InChI Key: AVRGBDLNBYCVNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N(C=N2)CC(=O)N3CC(C3)NC4=NC=CC=N4
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol

Description

6-cyclopropyl-3-(2-oxo-2-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C16H18N6O2 and its molecular weight is 326.36. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research indicates that derivatives of pyrimidinone and oxazinone fused with thiophene rings exhibit significant antimicrobial activities. These compounds, synthesized using various starting materials like 2-chloro-6-ethoxy-4-acetylpyridine, have shown promising antibacterial and antifungal properties, comparable to known reference drugs such as streptomycin and fusidic acid (Hossan et al., 2012). Similarly, novel 6-oxopyrimidin-1(6H)-yl benzamide derivatives have demonstrated considerable antibiotic activity against bacteria like Klebsiella pneumonia and Bacillus cereus, in addition to inhibiting the growth of human tumor cell lines at micromolar concentrations (Devarasetty et al., 2016).

Antitumor Agents

Pyridine derivatives have been identified as potent antimitotic agents, showing antitumor activity in mice. These compounds, including oximes of previously reported pyridinyl carbamates, act by inhibiting the incorporation of pyrimidine nucleosides into DNA and RNA, suggesting a potential mechanism of action for their antitumor effects (Temple et al., 1992).

Synthesis of Novel Compounds with Biological Activities

The research extends to the synthesis of novel compounds, such as chromone-linked 3-(N-acylamino)azetidin-2-ones, which were efficiently synthesized from imines and N-acylalanine. These compounds have been explored for their potential biological activities, offering a direct and efficient one-pot synthesis approach (Prajapati et al., 1992). Additionally, quinoline nucleus-containing 1,3,4-oxadiazole and 2-azetidinone derivatives have been synthesized and characterized, showing antimicrobial activity against various bacterial and fungal strains (Desai & Dodiya, 2014).